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Compound of Interest

3-((2-

Compound Name: Fluorophenoxy)methyl)azetidine
hydrochloride

CAS No.: 1864073-80-2

Cat. No.: B1446779

Get Quote

Executive Summary & Chemical Identity

3-((2-Fluorophenoxy)methyl)azetidine hydrochloride is a specialized heterocyclic building
block used primarily in the synthesis of pharmaceutical agents targeting the Central Nervous
System (CNS) and kinase pathways. As a secondary amine hydrochloride salt, it exhibits high

aqueous solubility and distinct pH-dependent behavior critical for formulation and medicinal
chemistry optimization.

This guide provides a comprehensive technical analysis of its physicochemical properties,
solubility profile, and validated experimental protocols for researchers handling this compound.

Chemical Identification Table
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Property Detail

) 3-((2-Fluorophenoxy)methyl)azetidine
Chemical Name

hydrochloride
CAS Number 1864073-80-2
Molecular Formula C1o0H12FNOJ1] - HCI
Molecular Weight 217.67 g/mol (Salt); 181.21 g/mol (Free Base)

Azetidine ring (4-membered), ortho-
Structural Features )
fluorophenoxy ether, secondary amine

Physical State White to off-white crystalline solid

N 2-8°C, Hygroscopic (Store under inert
Storage Conditions
atmosphere)

Physicochemical & Solubility Profile

Note: Specific experimental solubility values for the 2-fluoro isomer are often proprietary. The
data below synthesizes predicted values based on structural analogs (e.g., the 4-fluoro isomer,
CAS 1864057-70-4) and standard amine salt behavior.

Predicted Solubility Data

The hydrochloride salt form dramatically enhances aqueous solubility compared to the free
base.
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. ] Estimated Conc. o )
Solvent Solubility Rating Mechanistic Insight
(mg/mL)

lonic dissociation of

HCI salt; high lattice
Water Very Soluble > 50 mg/mL _

energy may require

sonication.

High dielectric

constant disrupts
DMSO Soluble > 20 mg/mL )

crystal lattice

effectively.

Protophilic solvent
Methanol Soluble > 10 mg/mL interacts well with the

amine salt.

Lower polarity limits
Ethanol Sparingly Soluble 1-5 mg/mL salt dissolution
compared to MeOH.

Non-polar nature of
_ DCM is incompatible
Dichloromethane Insoluble < 0.1 mg/mL ) o
with the ionic salt

lattice.

Key Physicochemical Parameters[2][3][4][5][6][7][8]

e LogP (Predicted): ~1.48 (Free Base). The compound has moderate lipophilicity, making it
membrane-permeable once deprotonated.

e pKa (Predicted): ~9.5-10.5 (Azetidine Nitrogen). The amine is protonated at physiological pH
(7.4), existing predominantly as the cationic species.

e H-Bond Donors: 2 (NH, HCI).

« H-Bond Acceptors: 2 (O, F).[2]

Solubility Mechanism & pH Dependency
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Understanding the speciation of this compound is critical for extraction and assay development.
The equilibrium between the water-soluble cation and the lipophilic free base is governed by
pH.

Speciation Workflow

The following diagram illustrates the transition of the molecule across pH gradients, essential
for liquid-liquid extraction (LLE) or biological assay buffer selection.

HCI Salt Form Free Base Form
(pH < 4.0) pKa ~ 10.0 Deprotonation (pH > 11.0)
Highly Water Soluble Protonation Buffering Zone i Lipophilic / Organic Soluble
Species: R-NH2+ Species: R-NH

Click to download full resolution via product page

Caption: pH-dependent speciation of the azetidine derivative. Solubility shifts from aqueous
(low pH) to organic (high pH).

Experimental Protocols

As a Senior Application Scientist, | recommend the following self-validating protocols to
determine exact solubility limits for your specific batch.

Protocol A: Kinetic Solubility Determination (High
Throughput)

Purpose: Rapidly estimate solubility for biological assays (e.g., 10 mM stock in DMSO).
e Preparation: Prepare a 10 mM stock solution in pure DMSO.

o Spiking: Spike 5 pL of stock into 495 uL of PBS (pH 7.4) in a 96-well plate (Final: 100 uM,
1% DMSO).

 Incubation: Shake for 2 hours at room temperature.
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o Filtration: Filter using a 0.45 um PVDF filter plate to remove precipitates.
e Analysis: Analyze filtrate via UV-Vis (254 nm) or LC-MS.

o Calculation:

Protocol B: Thermodynamic Solubility (Gold Standard)

Purpose: Determine the absolute saturation point for formulation.

Saturation: Add excess solid compound (~10 mg) to 1 mL of solvent (Water/Buffer) in a glass
vial.

Equilibration: Stir or shake at 25°C for 24 hours.

Validation Check: Ensure solid is still visible. If fully dissolved, add more solid.

Separation: Centrifuge at 10,000 rpm for 10 minutes.

Quantification: Dilute the supernatant 100-fold and analyze via HPLC.

Experimental Workflow Diagram
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Start: Solid Compound

Select Solvent
(Water, DMSO, MeOH)

Add Excess Solid

(Supersaturation)

Shake 24h @ 25°C

Filtration / Centrifugation

HPLC / LC-MS Analysis

Click to download full resolution via product page

Caption: Step-by-step workflow for thermodynamic solubility determination.

Handling & Stability

» Hygroscopicity: HCI salts of secondary amines are often hygroscopic. Weighing should be
performed quickly or in a humidity-controlled environment.

 Stability: The ortho-fluorophenoxy ether linkage is generally stable to hydrolysis under
neutral and basic conditions but may degrade under strong acidic conditions at high

temperatures.
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o Safety: Irritant to eyes, respiratory system, and skin.[3][4] Wear PPE (Gloves, Goggles, Lab
Coat).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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